Cas no 1292932-97-8 (3-(4-iodophenoxy)methylbenzamide)

• Product Name: 3-(4-iodophenoxy)methylbenzamide
• CAS No: 1292932-97-8
• MF: C₁₄H₁₂INO₂
• MW: 353.155055999756
• CID: 4586730
• PubChem ID: 47173105
• Update Time: 2025-10-28

3-(4-iodophenoxy)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-((4-iodophenoxy)methyl)benzamide
• 3-(4-iodophenoxymethyl)benzamide
• 3-(4-iodophenoxy)methylbenzamide

• Inchi： 1S/C14H12INO2/c15-12-4-6-13(7-5-12)18-9-10-2-1-3-11(8-10)14(16)17/h1-8H,9H2,(H2,16,17)
• InChI Key： HGQMTKJJDPWXSQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC(COC2=CC=C(I)C=C2)=C1

Additional information on 3-(4-iodophenoxy)methylbenzamide

Comprehensive Overview of 3-(4-iodophenoxy)methylbenzamide (CAS No. 1292932-97-8): Properties, Applications, and Research Insights

3-(4-iodophenoxy)methylbenzamide (CAS No. 1292932-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining an iodophenoxy moiety with a methylbenzamide backbone, making it a valuable intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(4-iodophenoxy)methylbenzamide", "CAS 1292932-97-8 applications", and "benzamide derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The compound's structural versatility allows it to serve as a key building block in the development of novel small-molecule therapeutics. Recent studies highlight its potential role in modulating protein-protein interactions, a hot topic in targeted drug design. With the growing demand for precision medicine, 3-(4-iodophenoxy)methylbenzamide is often explored for its bioisostere potential—a concept trending in AI-driven drug discovery platforms. Searches for "iodoaryl compounds in medicinal chemistry" and "phenoxybenzamide analogs" further underscore its interdisciplinary appeal.

From a technical perspective, CAS No. 1292932-97-8 exhibits notable stability under standard laboratory conditions, with a molecular weight of 353.18 g/mol. Its iodine-substituted aromatic ring enhances reactivity in cross-coupling reactions, a feature leveraged in palladium-catalyzed transformations—a frequent subject in organic synthesis forums. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure its purity, as queried in "quality control for benzamide intermediates".

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing photoactive polymers. The 4-iodophenoxy group contributes to light-sensitive properties, aligning with trends in sustainable material innovation. Environmental scientists also investigate its biodegradation pathways, addressing concerns raised in searches like "eco-friendly chemical intermediates".

Ongoing research explores structure-activity relationships (SAR) of 3-(4-iodophenoxy)methylbenzamide derivatives, with computational chemists utilizing molecular docking simulations to predict binding affinities. This intersects with popular queries such as "CADD for benzamide scaffolds" (Computer-Aided Drug Design) and "fragment-based drug discovery". The compound's logP value and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a critical factor in CNS drug development.

Regulatory databases list CAS 1292932-97-8 as compliant with major chemical inventories (e.g., TSCA, EINECS), though users often verify "REACH compliance for iodinated compounds". Safety data sheets emphasize standard organic lab precautions, while green chemistry enthusiasts investigate "solvent-free synthesis routes" for such derivatives. Patent literature reveals its inclusion in heterocyclic compound libraries, resonating with queries about "high-throughput screening compounds".

In conclusion, 3-(4-iodophenoxy)methylbenzamide represents a multifaceted tool for researchers addressing challenges from drug delivery systems to smart materials. Its CAS No. 1292932-97-8 serves as a crucial identifier for procurement and literature searches, while evolving applications continue to inspire cross-disciplinary innovation. The compound's alignment with AI-assisted molecular design trends ensures its enduring relevance in scientific discourse.